Cas no 1807022-48-5 (3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid
• CAS No: 1807022-48-5
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4864901
• Update Time: 2025-06-08

3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C8H6BrF2NO3/c1-15-4-2-3(8(13)14)12-6(5(4)9)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： TWASYIXWDHNRCG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid

Introduction to 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid (CAS No. 1807022-48-5) and Its Applications in Modern Chemical Biology

3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid, identified by the CAS number 1807022-48-5, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid, particularly the presence of a bromine substituent, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The molecular structure of this compound is characterized by a pyridine core with functional groups that enhance its reactivity and utility in various synthetic pathways. The bromo atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. The difluoromethyl group, located at the 2-position, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Additionally, the methoxy group at the 4-position introduces polarity and can influence solubility and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in active pharmaceutical ingredients (APIs). The compound 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid exemplifies this trend, as it serves as a versatile building block for synthesizing more complex molecules with potential pharmacological activity.

One of the most compelling aspects of this compound is its application in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, recent studies have highlighted its utility in generating inhibitors of kinases and other enzymes involved in cancer metabolism. The difluoromethyl group has been shown to enhance binding interactions by improving lipophilicity and reducing metabolic vulnerability, making it an attractive feature for drug design. Furthermore, the bromo substituent allows for further derivatization, enabling researchers to fine-tune the properties of their final compounds.

Another area where 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid has demonstrated promise is in the development of antimicrobial agents. The growing threat of antibiotic-resistant bacteria has spurred innovation in identifying new chemical scaffolds with antibacterial properties. Pyridine derivatives have shown efficacy against various pathogens due to their ability to interact with essential bacterial enzymes and metabolic pathways. The structural motifs present in this compound make it a candidate for designing novel antibiotics that can overcome existing resistance mechanisms.

The role of computational chemistry and high-throughput screening has also been instrumental in leveraging compounds like 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid. Advanced modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This approach has accelerated the discovery process, enabling faster identification of lead compounds for further development.

Moreover, the sustainability aspect of using such intermediates cannot be overstated. In an era where green chemistry principles are gaining traction, compounds like 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid offer opportunities for designing synthetic routes that minimize waste and hazardous byproducts. Efficient synthetic methodologies not only improve yield but also reduce environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-carboxylic acid (CAS No. 1807022-48-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to antimicrobial treatments. As research continues to evolve, this compound is likely to play an increasingly important role in shaping the future of chemical biology and medicinal chemistry.